Cas no 2097983-07-6 (9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane)

9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane is a spirocyclic compound featuring an azidoethyl functional group, making it a versatile intermediate in organic synthesis and click chemistry applications. Its rigid spirocyclic structure enhances stability while the azide group enables efficient conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This compound is particularly useful in pharmaceutical research, bioconjugation, and materials science due to its reactivity and compatibility with diverse reaction conditions. The presence of both nitrogen and oxygen heteroatoms in the spirocyclic framework further broadens its utility in designing complex molecular architectures. Its well-defined structure ensures reproducibility in synthetic pathways.
9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane structure
2097983-07-6 structure
Product name:9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
CAS No:2097983-07-6
MF:C11H20N4O
MW:224.302701950073
CID:4776289

9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

    • 9-(2-azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
    • 9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
    • Inchi: 1S/C11H20N4O/c12-14-13-6-9-15-7-4-11(5-8-15)3-1-2-10-16-11/h1-10H2
    • InChI Key: PSSIKMCMQZHTPP-UHFFFAOYSA-N
    • SMILES: O1CCCCC21CCN(CCN=[N+]=[N-])CC2

Computed Properties

  • Exact Mass: 224.16371127 g/mol
  • Monoisotopic Mass: 224.16371127 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 224.30
  • Topological Polar Surface Area: 26.8
  • XLogP3: 2.2

9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-6087-2.5g
9-(2-azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6 95%+
2.5g
$802.0 2023-09-07
TRC
A283126-1g
9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6
1g
$ 570.00 2022-06-08
TRC
A283126-500mg
9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6
500mg
$ 365.00 2022-06-08
TRC
A283126-100mg
9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6
100mg
$ 95.00 2022-06-08
Life Chemicals
F1907-6087-0.25g
9-(2-azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-6087-5g
9-(2-azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-6087-10g
9-(2-azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6 95%+
10g
$1684.0 2023-09-07
Life Chemicals
F1907-6087-1g
9-(2-azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-6087-0.5g
9-(2-azidoethyl)-1-oxa-9-azaspiro[5.5]undecane
2097983-07-6 95%+
0.5g
$380.0 2023-09-07

Additional information on 9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane

9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane: A Comprehensive Overview

9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane, also known by its CAS number 2097983-07-6, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The molecule's structure, featuring a spiro ring system and an azide group, makes it a valuable building block for various chemical transformations and functional materials.

The spiro structure of 9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane is characterized by two rings sharing a single atom, creating a unique topology that enhances its stability and reactivity. The presence of the azide group (-N3) introduces additional functionality, enabling participation in click chemistry reactions, which are widely used in drug discovery and material synthesis. Recent studies have highlighted the potential of this compound in the development of bioactive molecules and advanced materials.

From a synthetic perspective, the preparation of cas no 2097983-07-6 involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Researchers have optimized these processes to achieve higher yields and better purity, making the compound more accessible for large-scale applications. The synthesis methodology has been refined to incorporate green chemistry principles, reducing environmental impact while maintaining high efficiency.

In terms of applications, 9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane has shown promise in drug delivery systems due to its ability to form stable conjugates with therapeutic agents. Its azide functionality allows for precise targeting through click chemistry, enhancing the efficacy of drug molecules while minimizing off-target effects. Additionally, the compound has been explored in the development of stimuli-responsive materials, where its structural integrity under varying conditions is highly advantageous.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of cas no 2097983-07-6. Quantum mechanical calculations have revealed that the spirocyclic structure contributes significantly to the molecule's stability and reactivity, making it an ideal candidate for various chemical transformations. These findings have been corroborated by experimental studies, further solidifying its role as a key intermediate in organic synthesis.

The integration of 9-(2-Azidoethyl)-1-oxa-9-azaspiro[5.5]undecane into biotechnological applications has also been explored. Its compatibility with biological systems has been tested in vitro, demonstrating minimal cytotoxicity and excellent biocompatibility. This makes it a viable option for use in biosensors, drug delivery vehicles, and other biomedical devices.

In conclusion, cas no 2097983-07_6, or 9-(2-Azidoethyl)-1_oxa_9_azaspiro[5_5]undecane, stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and functional versatility, positions it as an essential tool in modern chemical research and industrial applications.

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